molecular formula C8H5FN2O2 B3295067 4-Fluoro-6-hydroxy-1H-indazole-3-carbaldehyde CAS No. 887569-33-7

4-Fluoro-6-hydroxy-1H-indazole-3-carbaldehyde

Cat. No.: B3295067
CAS No.: 887569-33-7
M. Wt: 180.14 g/mol
InChI Key: GQDFITUYJDYJJV-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of 4-Fluoro-6-hydroxy-1H-indazole-3-carbaldehyde can involve various methods, including multicomponent reactions (MCRs). MCRs are efficient strategies for generating complex molecules from multiple starting materials. These reactions are sustainable, high-yielding, and comply with green chemistry principles. The inherent functional groups in indole derivatives, such as 1H-indole-3-carbaldehyde, allow them to undergo C–C and C–N coupling reactions and reductions easily .


Molecular Structure Analysis

The molecular structure of this compound consists of an indazole ring with a fluorine substituent at the 4-position and a hydroxy group at the 6-position. The pyrazole moiety in the indazole nucleus enables coordination to metal centers, making it useful for applications in dye-sensitized solar cells and other photochemical processes .


Chemical Reactions Analysis

One plausible reaction pathway involves nucleophilic addition of hydrazine hydrate to phthalic anhydride, followed by dehydration to form phthalhydrazide. Further functionalization can occur via nucleophilic aromatic substitution reactions .

Properties

IUPAC Name

4-fluoro-6-hydroxy-2H-indazole-3-carbaldehyde
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5FN2O2/c9-5-1-4(13)2-6-8(5)7(3-12)11-10-6/h1-3,13H,(H,10,11)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GQDFITUYJDYJJV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C(C2=C(NN=C21)C=O)F)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5FN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

180.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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4-Fluoro-6-hydroxy-1H-indazole-3-carbaldehyde
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Reactant of Route 6
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